Cas no 1157144-43-8 ((1-Cyclohexylethyl)(2-methoxyethyl)amine)

• Product Name: (1-Cyclohexylethyl)(2-methoxyethyl)amine
• CAS No: 1157144-43-8
• MF: C₁₁H₂₃NO
• MW: 185.306423425674
• CID: 5157204
• Update Time: 2026-03-04

(1-Cyclohexylethyl)(2-methoxyethyl)amine Chemical and Physical Properties

Names and Identifiers

• (1-Cyclohexylethyl)(2-methoxyethyl)amine
• 1-Cyclohexyl-N-(2-methoxyethyl)ethan-1-amine
• Cyclohexanemethanamine, N-(2-methoxyethyl)-α-methyl-

• Inchi： 1S/C11H23NO/c1-10(12-8-9-13-2)11-6-4-3-5-7-11/h10-12H,3-9H2,1-2H3
• InChI Key： FKLMHNUOFFNTRG-UHFFFAOYSA-N
• SMILES： O(C)CCNC(C)C1CCCCC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 121
• XLogP3: 2.5
• Topological Polar Surface Area: 21.3

Additional information on (1-Cyclohexylethyl)(2-methoxyethyl)amine

Recent Advances in the Study of 1157144-43-8 and (1-Cyclohexylethyl)(2-methoxyethyl)amine in Chemical Biology and Pharmaceutical Research

The compound with the CAS number 1157144-43-8, along with its derivative (1-Cyclohexylethyl)(2-methoxyethyl)amine, has recently garnered significant attention in the field of chemical biology and pharmaceutical research. These molecules are being explored for their potential applications in drug discovery, particularly in the development of novel therapeutic agents targeting neurological disorders and metabolic diseases. This research brief aims to summarize the latest findings related to these compounds, highlighting their synthesis, biological activity, and potential clinical applications.

Recent studies have focused on the synthesis and optimization of 1157144-43-8 and its derivatives, including (1-Cyclohexylethyl)(2-methoxyethyl)amine. Researchers have employed advanced synthetic techniques, such as multi-step organic synthesis and catalytic asymmetric methods, to achieve high yields and enantiomeric purity. These efforts have been critical in ensuring the reproducibility and scalability of these compounds for further biological testing and potential commercialization.

In terms of biological activity, preliminary in vitro and in vivo studies have demonstrated that (1-Cyclohexylethyl)(2-methoxyethyl)amine exhibits promising pharmacological properties. Specifically, it has shown affinity for certain G-protein-coupled receptors (GPCRs) implicated in neurological pathways. This suggests potential applications in the treatment of conditions such as Parkinson's disease, Alzheimer's disease, and chronic pain. Additionally, the compound's metabolic stability and low toxicity profile make it a viable candidate for further preclinical development.

Mechanistic studies have revealed that 1157144-43-8 and its derivatives modulate key signaling pathways involved in cellular homeostasis and inflammation. For instance, these compounds have been shown to inhibit the production of pro-inflammatory cytokines in macrophage cell lines, indicating potential anti-inflammatory effects. Such findings open new avenues for the development of therapeutics targeting autoimmune diseases and chronic inflammatory conditions.

Despite these promising results, challenges remain in the clinical translation of these compounds. Issues such as bioavailability, pharmacokinetics, and long-term safety need to be addressed through rigorous preclinical and clinical studies. Collaborative efforts between academic researchers and pharmaceutical companies are essential to overcome these hurdles and bring these molecules to the market.

In conclusion, the ongoing research on 1157144-43-8 and (1-Cyclohexylethyl)(2-methoxyethyl)amine underscores their potential as valuable tools in drug discovery and development. The combination of synthetic accessibility, favorable biological activity, and mechanistic insights positions these compounds as promising candidates for future therapeutic applications. Continued investigation and collaboration will be key to unlocking their full potential in addressing unmet medical needs.